![molecular formula C17H24N2O B2841645 4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one CAS No. 1022600-91-4](/img/structure/B2841645.png)
4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one
Overview
Description
The compound “4’-Tert-butylspiro[1,3-dihydroquinazoline-2,1’-cyclohexane]-4-one” is a type of monomer that has been studied in the context of donor-acceptor-donor type benzimidazole containing conjugated polymers . It’s part of a class of compounds that are synthesized and electrochemically polymerized .
Molecular Structure Analysis
The molecular structure of this compound is complex, involving a spiro configuration where a quinazoline ring is fused to a cyclohexane ring at a single point . This structure is likely to have significant implications for the compound’s properties and reactivity.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are likely influenced by its complex molecular structure. For instance, changing the donor unit in similar compounds from thiophene to bithiophene results in a drastic change in optical and electrochemical properties .Scientific Research Applications
- Application : 4’-Tert-butylspiro[1,3-dihydroquinazoline-2,1’-cyclohexane]-4-one has been studied as an electrochromic material. Researchers synthesized and electrochemically polymerized it, revealing intriguing optical and electrochemical properties . Its tunable color transitions could find use in energy-efficient windows or electronic displays.
- Application : 4’-Tert-butylspiro[1,3-dihydroquinazoline-2,1’-cyclohexane]-4-one, also known as 2,4-Ditert-butyl phenol (2,4-DTBP), has strong antioxidant effects. It effectively suppresses oxidation, making it useful in preserving materials . Applications could include stabilizing polymers, coatings, or even food packaging.
- Application : 4’-Tert-butylspiro[1,3-dihydroquinazoline-2,1’-cyclohexane]-4-one (DTBP) and ethyl oleate (EO) exhibit acaricidal, repellent, and oviposition deterrent properties against the red spider mite (Tetranychus cinnabarinus) . These findings suggest potential applications in agriculture, pest control, and veterinary medicine.
Electrochromic Materials
Antioxidant Effects
Acaricidal Properties
Future Directions
properties
IUPAC Name |
4'-tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O/c1-16(2,3)12-8-10-17(11-9-12)18-14-7-5-4-6-13(14)15(20)19-17/h4-7,12,18H,8-11H2,1-3H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIUNZUHKIQPEMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2(CC1)NC3=CC=CC=C3C(=O)N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Tert-butylspiro[1,3-dihydroquinazoline-2,1'-cyclohexane]-4-one | |
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